Cas no 1249249-78-2 (methyl 2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: methyl 2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 1249249-78-2
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• MDL: MFCD16141122
• CID: 5603153
• PubChem ID: 61924586
• Update Time: 2023-09-01

methyl 2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• AKOS011198517
• methyl 2-(methylamino)-3-(1H-1,2,4-triazol-1-yl)propanoate
• EN300-1123456
• 1249249-78-2

• MDL： MFCD16141122
• Inchi： 1S/C7H12N4O2/c1-8-6(7(12)13-2)3-11-5-9-4-10-11/h4-6,8H,3H2,1-2H3
• InChI Key： ZTRLMBNZRNVDIL-UHFFFAOYSA-N
• SMILES： O(C)C(C(CN1C=NC=N1)NC)=O

Computed Properties

• Exact Mass: 184.09602564g/mol
• Monoisotopic Mass: 184.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69Ų